2-((4-fluorobenzyl)thio)-7-phenyl-3-(p-tolyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 2-[(4-fluorophenyl)methylsulfanyl]-3-(4-methylphenyl)-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C26H20FN3OS/c1-17-7-13-21(14-8-17)30-25(31)24-23(22(15-28-24)19-5-3-2-4-6-19)29-26(30)32-16-18-9-11-20(27)12-10-18/h2-15,28H,16H2,1H3
• InChI Key: OQVUKRQFTYIHRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC5=CC=C(C=C5)F
• Molecular Formula: C26H20FN3OS
• Molecular Weight: 441.5 g/mol

Description

The compound belongs to the class of pyrimidines, which are six-membered heterocyclic organic compounds containing two nitrogen atoms at 1st and 3rd positions. Pyrimidines and their derivatives have been described with a wide range of biological potential i.e. anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant and antimalarial etc.

Scientific Research Applications

Anticancer Applications

Compounds with similar structures have been synthesized and evaluated for their anticancer activity against various human cancer cell lines. For example, fluorinated coumarin–pyrimidine hybrids have shown significant cytotoxicity against lung carcinoma and adenocarcinoma mammary gland cell lines, with some compounds exhibiting potent activity comparable to the standard drug Cisplatin. DNA cleavage studies further revealed the potential mechanism of action, involving the cleavage of the genome of pathogenic organisms, which inhibits their growth (Hosamani, Reddy, & Devarajegowda, 2015).

Antitubercular Agents

Another study focused on the synthesis of benzocoumarin-pyrimidine hybrids, which displayed potent antitubercular activity. These compounds were evaluated for their in-vitro activity, showing a range of effectiveness against the M.tb H37Rv strain. One compound, in particular, demonstrated excellent activity and a low level of cytotoxicity, suggesting it as a promising lead for further investigation in the search for new antitubercular agents (Reddy, Hosamani, & Devarajegowda, 2015).

Antibacterial and Antifungal Activities

Research has also explored the synthesis and evaluation of new derivatives for their antibacterial and antifungal activities. Thieno[2,3-d]pyrimidin-4(3H)-one derivatives, for example, were synthesized and tested against a range of Gram-positive and Gram-negative bacteria, as well as yeast-like fungi. These studies revealed compounds with higher antifungal activity than the standard drug fluconazole against Candida species, indicating the potential for developing new antimicrobial agents (Kahveci et al., 2020).

Nonlinear Optical Properties

Additionally, some derivatives have been investigated for their electronic, linear, and nonlinear optical properties. Density functional theory (DFT) and time-dependent DFT (TDDFT) studies have provided insights into the structural parameters, natural bonding orbital analysis, and nonlinear optical (NLO) properties of thiopyrimidine derivatives. These studies highlight the potential of such compounds for applications in optoelectronic devices and materials science (Hussain et al., 2020).